cis-Indatraline hydrochloride

• Molecular Formula: C16H16Cl3N
• Molecular Weight: 328.7 g/mol
• InChI: InChI=1S/C16H15Cl2N.ClH/c1-19-16-9-13(11-4-2-3-5-12(11)16)10-6-7-14(17)15(18)8-10;/h2-8,13,16,19H,9H2,1H3;1H/t13-,16-;/m1./s1
• InChIKey: QICQDZXGZOVTEF-OALZAMAHSA-N

cis-Indatraline Hydrochloride: Core Procurement Data

cis-Indatraline hydrochloride (cis-Lu 19-005, CAS 86939-08-4) is a synthetic monoamine transporter inhibitor with a cis-configured indane scaffold [1]. It acts as a non-selective reuptake inhibitor of serotonin (SERT), dopamine (DAT), and norepinephrine (NET) transporters, a mechanism often termed a 'triple reuptake inhibitor' [2]. This compound is a stereoisomer of indatraline hydrochloride (CAS 96850-13-4) and is primarily utilized in basic neuroscience and addiction research, with documented anti-depressant, anti-angiogenic, and autophagy-inducing activities in cellular models .

Cis-configured indane scaffold — stereochemical control for transporter studies

Non-selective triple reuptake inhibitor (SERT, DAT, NET) — concurrent modulation of serotonin, dopamine and norepinephrine systems

Neuroscience and addiction research tool — mood-related pathway and drug-seeking behavioral studies

• [1] PubChem. (2007). cis-Indatraline hydrochloride. Compound Summary. CID: 10314472. View Source
• [2] Hyttel, J., & Larsen, J. J. (1985). Neurochemical profile of Lu 19-005, a potent inhibitor of uptake of dopamine, noradrenaline, and serotonin. Journal of Neurochemistry, 44(5), 1615-1622. View Source

cis-Indatraline HCl: Why Generic Substitution Fails

Non-selective triple reuptake inhibition is not a uniform class effect. The specific stereochemistry of cis-indatraline is hypothesized to be crucial for its pharmacological profile, though direct comparative data between cis- and trans- isomers remains sparse [1]. Critically, even within the broad 'indatraline' family, functional outcomes differ significantly. For instance, while cis-indatraline exhibits a triple uptake inhibition profile, closely related analogs such as the 6-methoxy derivative (13c) show altered affinity, with heightened selectivity for SERT and NET over DAT [2]. Furthermore, in vivo behavioral assays reveal that cis-indatraline fails to alter cocaine self-administration dose-effect curves in rats, a response that is distinct from other dopamine uptake inhibitors like GBR 12909 and WIN 35,428 [3]. Therefore, assuming interchangeable activity between cis-indatraline, its trans-isomer, or other in-class reuptake inhibitors is not supported by the available evidence. The quantitative data below delineates these critical points of differentiation.

cis-Indatraline HCl

Potential Substitute

Mismatch Context

cis-configured indane

trans-isomer

Stereochemistry may shift transporter profile; direct comparative data sparse

Triple SERT/DAT/NET profile

6-methoxy analog

Reported selectivity shift toward SERT/NET over DAT; altered affinity profile

Competitive DAT inhibition; ineffective in cocaine SA model

GBR 12909 / WIN 35,428

Behavioral efficacy differs; DAT inhibition profile may not transfer

• [1] PubChem. (2007). cis-Indatraline hydrochloride. Compound Summary. CID: 10314472. View Source
• [2] Gu, X. H., et al. (2000). Design, synthesis, and monoamine transporter binding site affinities of methoxy derivatives of indatraline. Journal of Medicinal Chemistry, 43(25), 4868-4876. View Source
• [3] Schenk, S. (2002). Effects of GBR 12909, WIN 35,428 and indatraline on cocaine self-administration and cocaine seeking in rats. Psychopharmacology, 160(3), 263-270. View Source

cis-Indatraline HCl: Quantitative Evidence for Differentiation

Triple Transporter Binding Affinity

cis-Indatraline hydrochloride exhibits a non-selective, high-affinity binding profile across the three major monoamine transporters, distinguishing it from selective serotonin reuptake inhibitors (SSRIs) like sertraline or dopamine-selective inhibitors like GBR 12909 [1]. Its Ki values are reported as 0.42 nM for SERT, 1.7 nM for DAT, and 5.8 nM for NET . This contrasts with the dopamine transporter inhibitor GBR 12909, which displays a Ki of approximately 1 nM for DAT but is highly selective, with >100-fold lower affinity for SERT and NET [2].

Triple Transporter Ki

Cross-study comparable

SERT: 0.42 nM · DAT: 1.7 nM · NET: 5.8 nM

Non-selective triple reuptake inhibition profile supports concurrent monoamine studies

Human recombinant transporter radioligand binding; GBR 12909 DAT-selective comparator

Evidence Dimension	Transporter Binding Affinity (Ki, nM)
Target Compound Data	SERT: 0.42; DAT: 1.7; NET: 5.8
Comparator Or Baseline	GBR 12909: DAT ~1, SERT >100, NET >100 (estimated class-level selectivity)
Quantified Difference	cis-Indatraline is ~2-fold more potent at SERT than DAT and ~14-fold more potent at SERT than NET. It is non-selective across all three, whereas GBR 12909 is DAT-selective.
Conditions	Radioligand binding assays on human recombinant transporters ; data for GBR 12909 is from standard literature values.

Why This Matters

Procurement of a non-selective triple uptake inhibitor is essential for studies requiring concurrent modulation of serotonin, dopamine, and norepinephrine systems, for which a selective agent like GBR 12909 would be an inappropriate substitute.

• [1] Hyttel, J., & Larsen, J. J. (1985). Neurochemical profile of Lu 19-005, a potent inhibitor of uptake of dopamine, noradrenaline, and serotonin. Journal of Neurochemistry, 44(5), 1615-1622. View Source
• [2] Andersen, P. H. (1989). The dopamine uptake inhibitor GBR 12909: selectivity and molecular mechanism of action. European Journal of Pharmacology, 166(3), 493-504. View Source

Cocaine Functional Antagonism at DAT

In a functional assay measuring [3H]dopamine uptake inhibition in cells expressing the wild-type human DAT, the presence of 7 nM cis-indatraline caused a significant rightward shift in the cocaine concentration-response curve, increasing the IC50 of cocaine from 278 nM to 894 nM, a 3.2-fold decrease in apparent potency [1]. This demonstrates that cis-indatraline acts as a competitive inhibitor at the DAT, a property not shared by allosteric DAT modulators like SRI-20041 and SRI-30827, which at 12.8 μM produced a smaller, ~1.6-fold shift in cocaine's IC50 [2].

Cocaine Antagonism at DAT

Head-to-head

+616 nM cocaine IC50 shift at 7 nM indatraline (221% decrease in apparent potency)

Competitive DAT inhibitor; allosteric modulator profile differs substantially

[3H]DA uptake assay, WT hDAT cells; SRI-20041 62% shift at 12.8 μM

Evidence Dimension	Cocaine Inhibition of [3H]DA Uptake (IC50, nM)
Target Compound Data	894 ± 100 nM (cocaine IC50 in the presence of 7 nM indatraline)
Comparator Or Baseline	Cocaine alone: 278 ± 9 nM; Cocaine + SRI-20041 (12.8 μM): 450 ± 20 nM; Cocaine + SRI-30827 (12.8 μM): 582 ± 45 nM
Quantified Difference	7 nM indatraline caused a +616 nM (221%) shift in cocaine IC50. 12.8 μM SRI-20041 caused a +172 nM (62%) shift.
Conditions	[3H]dopamine uptake assay in WT hDAT-expressing cells [1]

Why This Matters

This direct functional comparison confirms cis-indatraline as a competitive DAT inhibitor, not an allosteric modulator, which is a critical distinction for experimental design in addiction studies.

• [1] Sun, W. L., et al. (2017). Allosteric modulatory effects of SRI-20041 and SRI-30827 on cocaine and HIV-1 Tat protein binding to human dopamine transporter. Scientific Reports, 7(1), 3694. View Source
• [2] Sun, W. L., et al. (2017). Allosteric modulatory effects of SRI-20041 and SRI-30827 on cocaine and HIV-1 Tat protein binding to human dopamine transporter. Scientific Reports, 7(1), 3694. View Source

Behavioral Profile: Cocaine Self-Administration

In a rat model of cocaine self-administration, pretreatment with cis-indatraline (0.03-1.00 mg/kg, i.p.) failed to alter the dose-effect curve for cocaine self-administration, meaning it did not decrease responding for cocaine [1]. This contrasts with the dopamine uptake inhibitor GBR 12909 (3.0-30.0 mg/kg) and the cocaine analog WIN 35,428 (0.1-1.0 mg/kg), which both produced significant decreases in responding maintained by intermediate and high doses of cocaine [2]. Furthermore, while all three drugs could reinstate extinguished cocaine-seeking behavior, cis-indatraline was significantly less efficacious than GBR 12909 or WIN 35,428 in this regard [3].

Cocaine Self-Admin Model

Head-to-head

No significant alteration of cocaine dose-effect curve (0.03–1.00 mg/kg i.p.)

Triple reuptake inhibition alone may not predict anti-addiction model response

Rat within-session model; GBR 12909/WIN 35,428 effective comparators

Evidence Dimension	Effect on Cocaine Self-Administration Dose-Effect Curve
Target Compound Data	No significant alteration of the dose-effect curve across tested doses (0.03-1.00 mg/kg).
Comparator Or Baseline	GBR 12909 and WIN 35,428 significantly decreased responding maintained by intermediate and high doses of cocaine.
Quantified Difference	Qualitatively different: cis-indatraline is ineffective at decreasing cocaine self-administration, whereas GBR 12909 and WIN 35,428 are effective.
Conditions	Rat cocaine self-administration model, within-session dose-effect protocol [1]

Why This Matters

For researchers investigating potential anti-addiction pharmacotherapies, this data is paramount. It demonstrates that despite being a potent triple reuptake inhibitor, cis-indatraline does not share the behavioral efficacy of other DAT inhibitors in this addiction model, directly impacting experimental outcomes and interpretation.

• [1] Schenk, S. (2002). Effects of GBR 12909, WIN 35,428 and indatraline on cocaine self-administration and cocaine seeking in rats. Psychopharmacology, 160(3), 263-270. View Source
• [2] Schenk, S. (2002). Effects of GBR 12909, WIN 35,428 and indatraline on cocaine self-administration and cocaine seeking in rats. Psychopharmacology, 160(3), 263-270. View Source
• [3] Schenk, S. (2002). Effects of GBR 12909, WIN 35,428 and indatraline on cocaine self-administration and cocaine seeking in rats. Psychopharmacology, 160(3), 263-270. View Source

cis-Indatraline HCl: Key Research Applications

Competitive Monoamine Transporter Inhibition

cis-Indatraline is the validated chemical tool for studies requiring a non-selective, high-affinity triple reuptake inhibitor with a well-defined competitive mechanism [1]. Its demonstrated ability to competitively displace cocaine from the DAT in functional assays (as shown in Evidence_Item 2) makes it an essential control compound for differentiating competitive versus allosteric binding modes at monoamine transporters. This is in direct contrast to allosteric modulators like SRI-20041, which do not produce the same degree of functional antagonism [2].

Drug-Seeking and Reinstatement Pharmacology

For researchers investigating the neural substrates of addiction and relapse, cis-indatraline provides a unique pharmacological tool. Its documented failure to suppress cocaine self-administration, despite its potent blockade of all three monoamine transporters (Evidence_Item 3), allows for the dissection of pathways where DAT inhibition is necessary but not sufficient for anti-addiction efficacy [3]. This distinct profile makes it invaluable for comparative studies alongside agents like GBR 12909 or WIN 35,428 to parse the contributions of different neurotransmitter systems to drug-seeking behavior.

SAR of Indane Reuptake Inhibitors

cis-Indatraline serves as a critical reference standard in medicinal chemistry programs aimed at developing novel monoamine transporter ligands. Its quantitative binding affinities for SERT, DAT, and NET (Ki = 0.42, 1.7, and 5.8 nM) provide a precise benchmark for evaluating the potency and selectivity of newly synthesized analogs (Evidence_Item 1) . Researchers can reliably compare the impact of structural modifications, such as methoxylation, against this well-characterized baseline to guide the optimization of lead compounds for enhanced potency or transporter selectivity [4].

Application

Selection Property

Validation Focus

Competitive transporter binding studies

Non-selective triple reuptake profile with competitive DAT mechanism

Competitive vs allosteric binding-mode differentiation at monoamine transporters

Drug-seeking and reinstatement research

Triple transporter inhibition without cocaine SA suppression in rat model

Dissection of DAT-dependent vs DAT-independent behavioral pathways

Indane analog SAR studies

Well-characterized SERT/DAT/NET binding-affinity baseline

Structural modification impact on transporter potency and selectivity

• [1] Hyttel, J., & Larsen, J. J. (1985). Neurochemical profile of Lu 19-005, a potent inhibitor of uptake of dopamine, noradrenaline, and serotonin. Journal of Neurochemistry, 44(5), 1615-1622. View Source
• [2] Sun, W. L., et al. (2017). Allosteric modulatory effects of SRI-20041 and SRI-30827 on cocaine and HIV-1 Tat protein binding to human dopamine transporter. Scientific Reports, 7(1), 3694. View Source
• [3] Schenk, S. (2002). Effects of GBR 12909, WIN 35,428 and indatraline on cocaine self-administration and cocaine seeking in rats. Psychopharmacology, 160(3), 263-270. View Source
• [4] Gu, X. H., et al. (2000). Design, synthesis, and monoamine transporter binding site affinities of methoxy derivatives of indatraline. Journal of Medicinal Chemistry, 43(25), 4868-4876. View Source